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Compound of Interest

Compound Name: Hypogeic acid

Cat. No.: B13961893

This document provides detailed, step-by-step guidance for the safe and proper disposal of
hypogeic acid in a laboratory setting. The procedures outlined are intended for researchers,
scientists, and drug development professionals to ensure compliance with safety regulations
and to minimize environmental impact.

Chemical and Physical Properties of Hypogeic Acid

Hypogeic acid, also known as (E)-hexadec-7-enoic acid, is a monounsaturated omega-9 fatty
acid.[1] Understanding its properties is crucial for safe handling and disposal.

Property Value

Chemical Formula C16H3002[1][2]

Molar Mass 254.41 g/mol [2]

Appearance Colorless needle-like crystals[1]
Melting Point 33°C (91 °F)

Boiling Point 374.8 °C (706.6 °F)

Solubility Soluble in alcohol[1]
Classification Long-chain fatty acid[3]

Hazard Identification and Safety Precautions
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According to available data, hypogeic acid is considered to be of low concern.[2] However, as
with any laboratory chemical, appropriate safety precautions should be taken. For fatty acids in
general, skin and eye irritation can be a concern.[4]

Personal Protective Equipment (PPE) and Safety Measures:

Precaution Specification
Eye Protection Safety glasses or goggles are recommended.[4]
Hand Protection Nitrile gloves are suitable.[4]

) ] Lab coat. Avoid long-term and repeated skin
Skin Protection
contact.[4]

Use in a well-ventilated area. Avoid generating

Handling aerosols. Wash hands thoroughly after handling.

[4]

Store in a cool, dry, well-ventilated place in a
Storage _ .
tightly sealed container.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
hypogeic acid.
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Caption: Decision workflow for the proper disposal of hypogeic acid.
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Detailed Disposal Protocols

It is imperative to treat all laboratory chemical waste as hazardous until confirmed otherwise by
your institution's Environmental Health and Safety (EHS) office.[6] The following protocols are
based on general procedures for fatty acids and should be adapted to comply with your
institution's specific guidelines.

Protocol 1: Disposal of Small Quantities of Uncontaminated Hypogeic Acid (<25 mL)

This procedure is suitable for small amounts of hypogeic acid that are not contaminated with
other hazardous materials.

Methodology: Acid-Base Neutralization
 Dilution: In a fume hood, dilute the hypogeic acid with a 10-fold volume of water.

o Neutralization: Slowly add a dilute basic solution (e.g., 5% sodium bicarbonate or sodium
hydroxide) while stirring. Monitor the pH of the solution.

e pH Verification: Continue adding the base until the pH of the solution is between 5.5 and 9.0.

[7]

o Sewer Disposal: If permitted by your local regulations and institutional policies, flush the
neutralized solution down the sanitary sewer with at least 20 parts water.[7]

Protocol 2: Disposal of Large Quantities or Contaminated Hypogeic Acid

This procedure should be followed for larger volumes of hypogeic acid or any amount that is
contaminated with other hazardous chemicals.

Methodology: Hazardous Waste Collection

» Containerization: Place the hypogeic acid waste into a chemically compatible, sealed
container. Ensure the container is in good condition and will not leak.

» Labeling: Clearly label the container as "Hazardous Waste." The label should include:

o The name "Hypogeic Acid Waste."
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o Alist of all chemical constituents and their approximate concentrations.
o The date accumulation started.

o Any relevant hazard warnings (e.g., "lrritant").

o Storage: Store the sealed and labeled container in a designated hazardous waste
accumulation area within your laboratory. Ensure secondary containment is used to prevent
spills.[6]

o Collection: Arrange for collection by your institution's EHS or hazardous waste management
program.[6][8] Do not transport hazardous waste yourself.[6]

Disposal of Contaminated Materials

Any materials, such as gloves, paper towels, or absorbent pads, that are lightly contaminated
with hypogeic acid should be placed in a designated solid chemical waste container for
incineration.[9] If these materials are contaminated with other hazardous substances, they
must be disposed of according to the guidelines for that specific contaminant.

Disclaimer: These procedures are intended as a guide. Always consult your institution's specific
safety and waste disposal protocols and the relevant Safety Data Sheets (SDS) before
handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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